Cas no 2411180-67-9 (2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide)

• Product Name: 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide
• CAS No: 2411180-67-9
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 5357924
• PubChem ID: 145900694
• Update Time: 2025-07-18

2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3766272313
• 2-Chloro-N-[(1R)-1-(4-methylsulfanylphenyl)ethyl]acetamide
• 2-chloro-N-[(1R)-1-[4-(methylsulfanyl)phenyl]ethyl]acetamide
• 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide

• Inchi： 1S/C11H14ClNOS/c1-8(13-11(14)7-12)9-3-5-10(15-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,14)/t8-/m1/s1
• InChI Key： UELMVKKQRYTUSR-MRVPVSSYSA-N
• SMILES： ClCC(N[C@H](C)C1C=CC(=CC=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide

Comprehensive Overview of 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide (CAS No. 2411180-67-9)

2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide, with the CAS number 2411180-67-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chiral acetamide derivative features a methylsulfanylphenyl group, which contributes to its unique physicochemical properties. The compound's stereochemistry, indicated by the (1R) configuration, plays a critical role in its biological activity, making it a subject of interest for enantioselective synthesis studies.

In recent years, the demand for chiral intermediates like 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide has surged due to their applications in asymmetric catalysis and drug development. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, especially in the design of targeted therapies. The presence of the chloroacetamide moiety enhances its reactivity, enabling diverse functionalization pathways.

The compound's methylsulfanyl (SMe) group is another focal point, as sulfur-containing compounds are increasingly studied for their roles in metabolic modulation and enzyme inhibition. This aligns with current trends in precision medicine, where researchers explore structurally nuanced molecules to minimize off-target effects. Notably, the CAS 2411180-67-9 has been referenced in patents related to crop protection agents, highlighting its agrochemical relevance amid growing concerns about sustainable agriculture.

From a synthetic chemistry perspective, 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide exemplifies the convergence of green chemistry principles and atom economy. Its efficient preparation often involves enantioselective hydrogenation or kinetic resolution, topics frequently searched in academic databases. The compound's stability under physiological conditions also makes it a candidate for prodrug design, a hot topic in pharmaceutical forums.

Analytical characterization of CAS 2411180-67-9 typically employs HPLC chiral separation and NMR spectroscopy, techniques widely discussed in method development circles. Its logP value and hydrogen bonding capacity are critical parameters for QSAR modeling, addressing frequent queries about molecular property prediction. These features position the compound as a valuable reference standard in cheminformatics studies.

Environmental and safety assessments of 2-chloro-N-(1R)-1-4-(methylsulfanyl)phenylethylacetamide adhere to REACH compliance standards, a recurring theme in regulatory discussions. While not classified as hazardous, its handling requires standard laboratory precautions, reflecting broader industry shifts toward responsible chemical management. This aligns with public interest in eco-friendly synthesis and benign-by-design strategies.

In conclusion, CAS 2411180-67-9 represents a multifaceted tool for researchers exploring structure-activity relationships and stereochemical control. Its dual utility in life sciences and materials innovation responds to trending searches about multipurpose intermediates. As the scientific community prioritizes molecular diversity, this compound's profile will likely expand in peer-reviewed literature and industrial applications.